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Compound of Interest

Compound Name: Mitochondrial respiration-IN-2

Cat. No.: B15554296 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of

Mitochondrial Respiration-IN-2 (CAS No. 318498-81-6), a fluorine derivative of Virginiamycin

M1. Given the limited publicly available safety data for this specific compound, these

procedures are based on the safety profile of its parent compound, Virginiamycin M1, and

general best practices for the disposal of laboratory research chemicals.

It is imperative to consult with your institution's Environmental Health and Safety (EHS)

department before implementing any disposal protocol. This guide serves as a foundational

resource to inform that consultation.

Immediate Safety and Handling Precautions
While the Safety Data Sheet (SDS) for the parent compound, Virginiamycin M1, does not

classify it as a hazardous substance, the introduction of a fluorine group in Mitochondrial
Respiration-IN-2 may alter its toxicological properties. Therefore, a cautious approach is

warranted.

Personal Protective Equipment (PPE):
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PPE Item Specification

Gloves Nitrile or other chemically resistant gloves.

Eye Protection Safety glasses with side shields or goggles.

Lab Coat Standard laboratory coat.

Respiratory Protection

Not generally required for small quantities

handled with adequate ventilation. Use a

NIOSH-approved respirator if creating aerosols

or dust.

Engineering Controls:

Fume Hood: All handling and preparation for disposal of Mitochondrial Respiration-IN-2
should be conducted in a certified chemical fume hood to minimize inhalation exposure.

Ventilation: Ensure the laboratory has adequate general ventilation.

Step-by-Step Disposal Protocol
This protocol outlines a general procedure for the disposal of small quantities of Mitochondrial
Respiration-IN-2 typically used in a research setting.

1. Waste Identification and Segregation:

Waste Classification: Treat Mitochondrial Respiration-IN-2 as a non-hazardous chemical

waste unless otherwise specified by your EHS department. However, due to the lack of a

specific SDS, a conservative approach is recommended.

Segregation: Do not mix Mitochondrial Respiration-IN-2 waste with other waste streams,

especially not with hazardous wastes (e.g., halogenated solvents, heavy metals).[1] Collect it

in a dedicated waste container.

2. Preparing for Disposal:

Container Selection: Use a clearly labeled, leak-proof, and chemically compatible container.

A high-density polyethylene (HDPE) or glass container is generally suitable. The original
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product container can be used if it is in good condition.

Labeling: The waste container must be clearly labeled with the following information:

"Waste Mitochondrial Respiration-IN-2"

CAS Number: 318498-81-6

Approximate quantity

Date of accumulation

Your name and laboratory information

3. Disposal Procedure:

Solid Waste:

Carefully sweep any solid powder into the designated waste container using a brush and

dustpan. Avoid generating dust.

If necessary, lightly dampen a paper towel with water to wipe down the work surface and

place the towel in the waste container.

Solutions:

Aqueous solutions containing Mitochondrial Respiration-IN-2 should be collected in the

designated liquid waste container.

Do not dispose of solutions down the drain unless explicitly permitted by your institution's

EHS department for non-hazardous materials.[2][3]

Contaminated Materials:

All disposable items that have come into contact with Mitochondrial Respiration-IN-2,

such as pipette tips, gloves, and paper towels, should be placed in the designated solid

waste container.

4. Storage and Collection:
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Storage: Store the sealed waste container in a designated, well-ventilated waste

accumulation area, away from incompatible materials.

Collection: Arrange for the collection of the waste container by your institution's EHS

department or a licensed chemical waste disposal contractor.[4]

Experimental Protocol Considerations
When designing experiments involving Mitochondrial Respiration-IN-2, it is crucial to

incorporate a waste disposal plan from the outset. This proactive approach ensures safety and

compliance.

Example Experimental Workflow with Integrated Disposal Steps:

Caption: Experimental workflow for using Mitochondrial Respiration-IN-2 with integrated

disposal steps.

Signaling Pathway and Logical Relationships
The proper disposal of a laboratory chemical is a critical component of the overall laboratory

safety management system. The following diagram illustrates the logical flow of information and

actions required for safe chemical handling and disposal.
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Caption: Logical workflow for the safe handling and disposal of laboratory chemicals.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15554296?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554296?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Data Summary
As no specific Safety Data Sheet (SDS) with quantitative toxicological or physical hazard data

is available for Mitochondrial Respiration-IN-2, the following table summarizes relevant

information for the parent compound, Virginiamycin M1, which should be used as a preliminary

reference with caution.

Property Virginiamycin M1 Data Source

CAS Number 21411-53-0 [5]

Molecular Formula C₂₈H₃₅N₃O₇ [5][6]

Molecular Weight 525.6 g/mol [5]

Appearance Solid powder [6]

Solubility Soluble in DMSO and DMF. [5]

Hazard Classification
Not classified as a hazardous

substance or mixture.
[6]

Disclaimer: This information is intended for guidance purposes only and is not a substitute for a

formal risk assessment and consultation with your institution's Environmental Health and Safety

department. The absence of comprehensive safety data for Mitochondrial Respiration-IN-2
necessitates a conservative approach to its handling and disposal. Always adhere to your local,

state, and federal regulations for chemical waste management.[1][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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